Cas no 1291837-21-2 (N-(2-fluorophenyl)-4-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine)

• Product Name: N-(2-fluorophenyl)-4-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine
• CAS No: 1291837-21-2
• MF: C₂₀H₂₁FN₆O₂
• MW: 396.418146848679
• CID: 5323243
• Update Time: 2025-06-14

N-(2-fluorophenyl)-4-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• (5-((2-fluorophenyl)amino)-1H-1,2,3-triazol-4-yl)(4-(3-methoxyphenyl)piperazin-1-yl)methanone
• [5-(2-fluoroanilino)-2H-triazol-4-yl]-[4-(3-methoxyphenyl)piperazin-1-yl]methanone
• {5-[(2-fluorophenyl)amino]-1H-1,2,3-triazol-4-yl}[4-(3-methoxyphenyl)piperazin-1-yl]methanone
• STL098862
• N-(2-fluorophenyl)-4-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C20H21FN6O2/c1-29-15-6-4-5-14(13-15)26-9-11-27(12-10-26)20(28)18-19(24-25-23-18)22-17-8-3-2-7-16(17)21/h2-8,13H,9-12H2,1H3,(H2,22,23,24,25)
• InChI Key： QZODVOREMKLHTB-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC1C(C(N2CCN(C3C=CC=C(C=3)OC)CC2)=O)=NNN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 547
• XLogP3: 3.5
• Topological Polar Surface Area: 86.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2-fluorophenyl)-4-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine

Comprehensive Analysis of N-(2-fluorophenyl)-4-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine (CAS No. 1291837-21-2)

The compound N-(2-fluorophenyl)-4-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine (CAS No. 1291837-21-2) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a fluorophenyl group, a triazole ring, and a methoxyphenyl piperazine moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) receptors, given the presence of the piperazine scaffold, which is commonly found in psychotropic and neuroactive compounds.

In recent years, the demand for novel small-molecule inhibitors and receptor ligands has surged, driven by advancements in drug discovery and precision medicine. The compound's CAS No. 1291837-21-2 is frequently searched in academic databases and patent literature, reflecting its relevance in medicinal chemistry. Its structural features, such as the 1,2,3-triazole core, are known for their stability and bioisosteric properties, making them valuable in designing targeted therapies. Additionally, the fluorine substitution enhances metabolic stability and bioavailability, a key consideration in modern pharmacokinetic optimization.

One of the most discussed topics in the context of N-(2-fluorophenyl)-4-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine is its potential role in addressing neurodegenerative diseases. With the rising prevalence of conditions like Alzheimer's and Parkinson's, researchers are exploring compounds that can interact with dopamine and serotonin receptors. The methoxyphenyl piperazine segment of this molecule is particularly intriguing, as it resembles motifs found in known antidepressants and anxiolytics. This has led to speculation about its applicability in mood disorder therapeutics.

From a synthetic chemistry perspective, the preparation of CAS No. 1291837-21-2 involves multi-step organic transformations, including amide coupling and click chemistry reactions. The 1,2,3-triazole ring is often constructed using copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely adopted method in bioconjugation and drug design. The incorporation of the fluorophenyl group further underscores the importance of halogen bonding in molecular recognition, a hot topic in computational chemistry and structure-activity relationship (SAR) studies.

Another area of interest is the compound's potential in cancer research. The triazole and piperazine functionalities are often associated with kinase inhibition and apoptosis induction, mechanisms critical in oncology drug development. While N-(2-fluorophenyl)-4-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine has not yet been extensively studied in this context, its structural analogs have shown promise in preclinical models. This has sparked discussions about its utility in combination therapies and adjuvant treatments.

In summary, N-(2-fluorophenyl)-4-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine (CAS No. 1291837-21-2) represents a fascinating case study in modern pharmaceutical research. Its multifaceted chemical architecture and potential biological activities align with current trends in personalized medicine and multi-target drug design. As the scientific community continues to explore its applications, this compound may soon emerge as a key player in addressing some of the most pressing challenges in healthcare and therapeutics.